4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE

• IUPAC Name: 4-(2-bromo-4,5-dimethoxyphenyl)-2-methyl-3-(morpholine-4-carbonyl)-4,6,7,8-tetrahydro-1H-quinolin-5-one
• InChI: InChI=1S/C23H27BrN2O5/c1-13-20(23(28)26-7-9-31-10-8-26)21(22-16(25-13)5-4-6-17(22)27)14-11-18(29-2)19(30-3)12-15(14)24/h11-12,21,25H,4-10H2,1-3H3
• InChI Key: NNQGWAUXSRBNGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=C(C=C3Br)OC)OC)C(=O)N4CCOCC4
• Molecular Formula: C23H27BrN2O5
• Molecular Weight: 491.4 g/mol

Description

4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE is a complex organic compound characterized by its unique structure, which includes a brominated phenyl group, methoxy groups, a morpholine ring, and a hexahydroquinoline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE typically involves multi-step organic reactions. The process begins with the bromination of a suitable phenyl precursor, followed by the introduction of methoxy groups through methylation reactions. The formation of the hexahydroquinoline core is achieved via cyclization reactions, often under acidic or basic conditions. The final step involves the incorporation of the morpholine ring through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of high-throughput screening techniques to identify the most efficient catalysts and reaction conditions. Additionally, continuous flow chemistry might be employed to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH), to facilitate the reaction.

Major Products

The major products formed from these reactions include various quinoline and dihydroquinoline derivatives, which can have different functional groups depending on the specific reagents and conditions used.

Scientific Research Applications

4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and receptor binding due to its unique structure.

Industry: It can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated phenyl group and morpholine ring are key functional groups that facilitate binding to these targets. The compound may modulate the activity of these targets through competitive inhibition or allosteric modulation, leading to changes in cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Bromophenyl)morpholine
• 4-Bromo-N,N-dimethylaniline
• 4-Bromo-2-nitroaniline

Uniqueness

Compared to similar compounds, 4-(2-BROMO-4,5-DIMETHOXYPHENYL)-2-METHYL-3-(MORPHOLINE-4-CARBONYL)-1,4,5,6,7,8-HEXAHYDROQUINOLIN-5-ONE is unique due to its combination of a brominated phenyl group, methoxy groups, and a morpholine ring within a hexahydroquinoline core. This unique structure imparts specific chemical and biological properties that are not observed in simpler analogs.